Benzaldehyde-(5-nitro-2-pyridyl)hydrazone

• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol
• IUPAC Name: N-(benzylideneamino)-5-nitropyridin-2-amine
• InChI: InChI=1S/C12H10N4O2/c17-16(18)11-6-7-12(13-9-11)15-14-8-10-4-2-1-3-5-10/h1-9H,(H,13,15)
• InChI Key: HYMCGZSZXVKXNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NNC2=NC=C(C=C2)[N+](=O)[O-]

Description

Benzaldehyde-(5-nitro-2-pyridyl)hydrazone is a useful research compound. Its molecular formula is C12H10N4O2 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 20 ml of ethanol were dispersed 1.59 g of 2-hydrazino-5-nitropyridine and 1.13 g of benzaldehyde. The dispersion was refluxed at 100° C. for 16.5 hours. The reaction solution was allowed to cool at room temperature. The resulting precipitate was collected by suction filtration, washed with ethanol and air dried, obtaining 1.55 g (yield 62%) of orange yellow fine acicular crystals.